Cas no 2201203-14-5 (3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2201203-14-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5326355
• Update Time: 2025-07-19

3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-cyclopentyl-2-methyl-4-propan-2-yl-1,2,4-triazol-3-one

• Inchi： 1S/C11H19N3O/c1-8(2)14-10(9-6-4-5-7-9)12-13(3)11(14)15/h8-9H,4-7H2,1-3H3
• InChI Key： NKXPWJUDOPYXRX-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C2CCCC2)N1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.9
• Topological Polar Surface Area: 35.9

Additional information on 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

3-Cyclopentyl-1-Methyl-4-(Propan-2-yl)-4,5-Dihydro-1H-1,2,4-Triazol-5-one: A Comprehensive Overview of CAS No. 2201203-14-5

3-Cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, with the CAS number 2201203-14-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopentyl and propan-2-yl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, making the compound more accessible for further research and development. One notable approach involves the use of palladium-catalyzed coupling reactions to introduce the cyclopentyl and propan-2-yl groups efficiently.

In terms of its biological activity, 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has shown promising results in various assays. It exhibits potent antifungal properties against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for the development of new antifungal agents. Additionally, preliminary studies have indicated that the compound may have anti-inflammatory and analgesic effects, further expanding its therapeutic potential.

The mechanism of action of 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is an area of ongoing research. Current evidence suggests that it may interact with specific enzymes or receptors involved in fungal cell wall synthesis or inflammatory pathways. For instance, it has been hypothesized that the compound could inhibit lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis in fungi. This inhibition would disrupt the integrity of the fungal cell membrane, leading to cell death.

Beyond its antifungal properties, 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it appears to target the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

To further validate these findings and explore the full therapeutic potential of 3-cyclopentyl-1-methyl-4-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Initial results have been encouraging, with the compound showing favorable pharmacokinetic parameters and low toxicity in animal models.

In addition to its therapeutic applications, 3-cyclopentyl-1-methyl-4-(propan-2-y l)-4 , 5-dihydro - 1 H - 1 , 2 , 4 - triazol - 5 - one strong > has also been studied for its use as a chemical probe in biological research. Its unique structure and activity profile make it a valuable tool for investigating specific biological processes and validating therapeutic targets. For example, researchers have used this compound to study the role of CYP51 in fungal pathogenesis and to identify novel inhibitors of this enzyme.

The future prospects for 3-cyclopentyl - 1 -methyl - 4 -( propan - 2 - yl ) - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazol - 5 - one strong > are promising. Ongoing clinical trials are expected to provide more detailed insights into its safety and efficacy in human subjects. Additionally, efforts are being made to develop derivative compounds with enhanced potency and selectivity through structure-based drug design approaches.

In conclusion,< strong >3-cyclopentyl - 1-methyl - 4 -( propan - 2-y l) - 4 , 5-d ihydro - H - , , t ria zol o ne strong > (CAS No . ) represents a significant advancement in the field of medicinal chemistry . Its unique combination of structural features and biological activities positions it as a promising candidate for various therapeutic applications . As research continues to uncover new insights into its mechanisms of action and potential uses , this compound is likely to play an increasingly important role in drug discovery and development . p >